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Compound of Interest

Compound Name: O-Desmethyl Midostaurin-13C6

Cat. No.: B15542819

An In-depth Technical Guide to O-Desmethyl
Midostaurin-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Desmethyl Midostaurin-13C6 is the isotopically labeled form of O-Desmethyl Midostaurin,
a major and pharmacologically active metabolite of the multi-targeted kinase inhibitor,
Midostaurin. Midostaurin is a critical therapeutic agent approved for the treatment of FMS-like
tyrosine kinase 3 (FLT3)-mutated acute myeloid leukemia (AML) and advanced systemic
mastocytosis. The stable isotope-labeled internal standard, O-Desmethyl Midostaurin-13C6,
plays a crucial role in the accurate quantification of the O-Desmethyl Midostaurin metabolite in
various biological matrices, which is essential for pharmacokinetic and metabolic studies during
drug development and clinical research.

This technical guide provides a comprehensive overview of the chemical structure, properties,
and relevant experimental methodologies for O-Desmethyl Midostaurin-13C6.

Chemical Structure and Properties

O-Desmethyl Midostaurin is formed in vivo from Midostaurin through O-demethylation, a
metabolic process primarily mediated by the cytochrome P450 enzyme CYP3A4. The "-13C6"
designation indicates that six carbon atoms in the benzoyl group of the molecule have been
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replaced with the stable isotope carbon-13. This labeling provides a distinct mass signature
that allows for its differentiation from the endogenous, unlabeled metabolite in mass
spectrometry-based assays.

Chemical Structure:

o Chemical Name: N-((5S,6R,7R,9R)-6-hydroxy-5-methyl-14-0x0-6,7,8,9,15,16-hexahydro-
5H,14H-17-oxa-4b,9a,15-triaza-5,9-methanodibenzo[b,h]cyclono[jkl]cyclopentale]-as-
indacen-7-yl)-N- methylbenzamide-1,2,3,4,5,6-13C6[1]

e Synonyms: O-Desmethyl Midostaurin 13C6
Physicochemical Properties:

The following table summarizes the key physicochemical properties of O-Desmethyl
Midostaurin-13C6.

Property Value Reference
Molecular Formula C2813C6H28N404 [1]
Molecular Weight 562.6 g/mol [1]
Pale Yellow to Pale Beige
Appearance _ (2]
Solid
Purity >90% [1]
Isotopic Purity >95% [2]
. DMSO (Slightly), Methanol
Solubility _ (2]
(Slightly)
Store at 2-8 °C in a well-closed
Long-term Storage ) [1]
container

o N 25-30 °C in a well-closed
Shipping Condition ) [1]
container

Signaling Pathways
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Midostaurin and its active metabolites, including O-Desmethyl Midostaurin (CGP62221), exert
their therapeutic effects by inhibiting multiple protein kinases. A primary target is the FMS-like
tyrosine kinase 3 (FLT3) receptor, which is frequently mutated in acute myeloid leukemia
(AML), leading to constitutive activation and uncontrolled cell proliferation. By inhibiting FLT3,
Midostaurin and its metabolites block downstream signaling cascades, including the PI3K/AKT,
RAS/MEK/ERK, and STAT5 pathways, ultimately inducing apoptosis in leukemic cells.[3][4]
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FLT3 Signaling Pathway Inhibition by Midostaurin and its Metabolites.

Midostaurin and its metabolites also inhibit other kinases, including protein kinase C (PKC),
which is involved in various cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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